Cas no 1208075-22-2 (4-Bromo-2,5-difluorobenzenethiol)
4-Bromo-2,5-difluorobenzenethiol is a fluorinated and brominated benzenethiol derivative with significant utility in organic synthesis and pharmaceutical applications. The presence of both bromo and fluoro substituents enhances its reactivity, making it a valuable intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The thiol group allows for further functionalization, enabling the formation of thioethers or metal-thiolate complexes. Its electron-withdrawing substituents contribute to stability and selectivity in nucleophilic aromatic substitution reactions. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and advanced materials, where precise structural modifications are required. Proper handling is advised due to its potential sensitivity.
1208075-22-2 structure
Product Name:4-Bromo-2,5-difluorobenzenethiol
CAS No:1208075-22-2
MF:C6H3BrF2S
MW:225.053826570511
MDL:MFCD12026144
CID:4577451
PubChem ID:50998010
Update Time:2025-06-07
4-Bromo-2,5-difluorobenzenethiol Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-2,5-difluorobenzenethiol
- Benzenethiol, 4-bromo-2,5-difluoro-
-
- MDL: MFCD12026144
- Inchi: 1S/C6H3BrF2S/c7-3-1-5(9)6(10)2-4(3)8/h1-2,10H
- InChI Key: XSGKHVPYFWMQQM-UHFFFAOYSA-N
- SMILES: C1(S)=CC(F)=C(Br)C=C1F
Computed Properties
- Exact Mass: 223.911
- Monoisotopic Mass: 223.911
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 1A^2
- XLogP3: 3
4-Bromo-2,5-difluorobenzenethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 037905-250mg |
4-Bromo-2,5-difluorobenzenethiol |
1208075-22-2 | 250mg |
£118.00 | 2022-03-01 | ||
| Fluorochem | 037905-1g |
4-Bromo-2,5-difluorobenzenethiol |
1208075-22-2 | 1g |
£193.00 | 2022-03-01 | ||
| Fluorochem | 037905-5g |
4-Bromo-2,5-difluorobenzenethiol |
1208075-22-2 | 5g |
£577.00 | 2022-03-01 | ||
| eNovation Chemicals LLC | Y1248746-250mg |
4-bromo-2,5-difluorobenzene-1-thiol |
1208075-22-2 | 95% | 250mg |
$285 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1248746-1g |
4-bromo-2,5-difluorobenzene-1-thiol |
1208075-22-2 | 95% | 1g |
$485 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1248746-5g |
4-bromo-2,5-difluorobenzene-1-thiol |
1208075-22-2 | 95% | 5g |
$1280 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1248746-25g |
4-bromo-2,5-difluorobenzene-1-thiol |
1208075-22-2 | 95% | 25g |
$4900 | 2024-06-06 | |
| TRC | B998620-10mg |
4-Bromo-2,5-difluorobenzenethiol |
1208075-22-2 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B998620-50mg |
4-Bromo-2,5-difluorobenzenethiol |
1208075-22-2 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | B998620-100mg |
4-Bromo-2,5-difluorobenzenethiol |
1208075-22-2 | 100mg |
$ 230.00 | 2022-06-06 |
4-Bromo-2,5-difluorobenzenethiol Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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